4-(2-chloro-5-fluorophenyl)-6-methyl-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[8-methyl-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-4-oxopyrimido[5,4-b]indol-5-yl]acetamide
• InChI: InChI=1S/C24H21ClN6O3/c1-13-4-7-19-17(8-13)22-23(24(33)30(12-26-22)11-21-27-15(3)29-34-21)31(19)10-20(32)28-16-6-5-14(2)18(25)9-16/h4-9,12H,10-11H2,1-3H3,(H,28,32)
• InChI Key: YFXLOWLEBNSVIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=NC(=NO4)C)CC(=O)NC5=CC(=C(C=C5)C)Cl
• Molecular Formula: C24H21ClN6O3
• Molecular Weight: 476.9 g/mol

Description

4-(2-chloro-5-fluorophenyl)-6-methyl-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide is a useful research compound. Its molecular formula is C24H21ClN6O3 and its molecular weight is 476.92. The purity is usually 95%.
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Scientific Research Applications

The compound is a complex molecule with a diverse structure, combining elements from different chemical classes. Its synthesis involves the reaction of two precursors: 3-chloro-2-methylphenylthiourea and 4-fluorophenacyl bromide. In this section, we’ll explore the significance of this compound and its potential applications.

Anti-HIV Activity: Although not directly studied for this compound, indole derivatives (which share some structural features) have shown promise as anti-HIV agents. Molecular docking studies could provide insights into its potential interactions with viral proteins.